Cas no 190321-74-5 (Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester
• CAS No: 190321-74-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 3850041
• PubChem ID: 13548163
• Update Time: 2025-04-22

Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester
• trans-4-Hydroxymethyl-cyclohexanecarboxylic acid ethyl ester
• trans-Ethyl 4-(hydroxymethyl)cyclohexanecarboxylate
• DTXSID20543505
• ZVWQHGKXYFSVEU-KYZUINATSA-N
• 190321-74-5
• SCHEMBL663520
• DTXCID70494290
• CS-W006701
• ZVWQHGKXYFSVEU-DTORHVGOSA-N
• BCP27594
• A11333
• AKOS015999713
• 104802-52-0
• ethyl 4-(hydroxymethyl)cyclohexanecarboxylate
• ETHYL 4-(HYDROXYMETHYL)CYCLOHEXANE-1-CARBOXYLATE
• HS-3053
• (1R,4R)-ETHYL 4-(HYDROXYMETHYL)CYCLOHEXANECARBOXYLATE
• MFCD12965035
• DB-091506
• AKOS015843397
• ZVWQHGKXYFSVEU-UHFFFAOYSA-N
• Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester, trans-
• SCHEMBL2374740
• ethyl (1r,4r)-4-(hydroxymethyl)cyclohexane-1-carboxylate
• SCHEMBL663519
• DS-15570
• ethyl cis-4-(hydroxymethyl)cyclohexanecarboxylate

• Inchi： 1S/C10H18O3/c1-2-13-10(12)9-5-3-8(7-11)4-6-9/h8-9,11H,2-7H2,1H3
• InChI Key： ZVWQHGKXYFSVEU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCC(CO)CC1

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų